Cas no 252919-25-8 (3,4-Piperidinedicarboxylic acid, 4-(1,1-dimethylethyl) ester, (3R,4S)-)

3,4-Piperidinedicarboxylic acid, 4-(1,1-dimethylethyl) ester, (3R,4S)- structure
252919-25-8 structure
Product Name:3,4-Piperidinedicarboxylic acid, 4-(1,1-dimethylethyl) ester, (3R,4S)-
CAS No:252919-25-8
MF:C11H19NO4
MW:229.27286362648
CID:1424880
Update Time:2024-08-15

3,4-Piperidinedicarboxylic acid, 4-(1,1-dimethylethyl) ester, (3R,4S)- Chemical and Physical Properties

Names and Identifiers

    • 3,4-Piperidinedicarboxylic acid, 4-(1,1-dimethylethyl) ester, (3R,4S)-
    • Inchi: 1S/C11H19NO4/c1-11(2,3)16-10(15)7-4-5-12-6-8(7)9(13)14/h7-8,12H,4-6H2,1-3H3,(H,13,14)/t7-,8-/m0/s1
    • InChI Key: HJCNDIVLLADHLF-YUMQZZPRSA-N
    • SMILES: N1CC[C@H](C(OC(C)(C)C)=O)[C@@H](C(O)=O)C1

Computed Properties

  • Exact Mass: 493.17015

Experimental Properties

  • Density: 1.135±0.06 g/cm3(Predicted)
  • Boiling Point: 350.8±42.0 °C(Predicted)
  • PSA: 72.91
  • pka: 3.47±0.40(Predicted)
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